Ethyl 3-methyl-1,2,4-thiadiazole-5-carboxylate

• IUPAC Name: ethyl 3-methyl-1,2,4-thiadiazole-5-carboxylate
• InChI: InChI=1S/C6H8N2O2S/c1-3-10-6(9)5-7-4(2)8-11-5/h3H2,1-2H3
• InChI Key: ZYVYMUYJEAVYOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=NS1)C
• Molecular Formula: C6H8N2O2S
• Molecular Weight: 172.21 g/mol
• CAS RN: 76162-56-6

Description

Ethyl 3-methyl-1,2,4-thiadiazole-5-carboxylate (ETMC) is a synthetic compound that has been studied for its potential applications in a wide range of scientific research fields. ETMC has been studied for its ability to act as an inhibitor of certain enzymes, for its potential role in the synthesis of new compounds, and for its ability to act as a substrate for certain biochemical reactions.

Scientific Research Applications

Synthesis and Biological Activities

• Chemical Synthesis and Auxin Activities : Ethyl 3-methyl-1,2,4-thiadiazole-5-carboxylate derivatives have been synthesized for studying their biological activities. For instance, a study by Yue et al. (2010) explored the synthesis of various compounds with thiadiazole structures and evaluated their auxin activities and effects on wheat gemma (Yue et al., 2010).

• Antimicrobial Properties : Derivatives of thiadiazoles, including this compound, have been studied for their antimicrobial properties. Önkol et al. (2008) synthesized new 1,2,4-triazole and 1,3,4-thiadiazole derivatives and found them to be effective against certain bacteria and fungi (Önkol et al., 2008).

• Reactions with Bases : Research by Remizov et al. (2019) investigated the reactions of ethyl 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylate with different bases, providing insights into the chemical behavior and potential applications of thiadiazole derivatives (Remizov et al., 2019).

Crystal Structure and Synthesis

• Crystal Structure Analysis : Lynch (2001) conducted a study on the crystal structures of 2-amino-5-methyl-1,3,4-thiadiazole and its ethyl derivative, contributing to a better understanding of their molecular arrangements and potential applications in material science (Lynch, 2001).

• Synthetic Modifications for Antimicrobial Study : Desai et al. (2019) focused on the synthetic modifications of ethyl 2-amino-4-methylthiazole-5-carboxylate, evaluating their antimicrobial activities and exploring structure-activity relationships (Desai et al., 2019).

Potential in Corrosion Inhibition

• Corrosion Inhibition Applications : A study by Rafiquee et al. (2007) examined the influence of thiadiazole derivatives, including this compound, on the corrosion inhibition of mild steel, demonstrating its potential in industrial applications (Rafiquee et al., 2007).